Hydride
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Description
Hydride is the general name for the hydrogen anion H(-), to be used without regard to the hydrogen nuclear mass (either for hydrogen in its natural abundance or where it is not desired to distinguish between the isotopes).
Metal hydrides are either liquids or solids shipped within a solution. This material will react vigorously in water or upon exposure to air to generate flammable fumes. Contact with the material may cause burns to skin, eyes, and mucous membranes, and it may be toxic by ingestion, inhalation or skin absorption.
Scientific Research Applications
Hydrogen Storage and Economy
Hydrides, particularly metal hydrides, are essential in the development of hydrogen storage technologies. They offer a reversible method for hydrogen storage, crucial for the potential future hydrogen economy. Studies on nickel hydrides, for instance, have demonstrated their significance in hydrogen storage due to their ability to store hydrogen reversibly (Quaas et al., 2009). Furthermore, reactive hydride composites have shown promise in improving storage properties, addressing issues like thermal stability and reversibility (Pan Gang, 2011).
Catalysis and Chemical Reactions
Hydrides play a significant role in catalysis and chemical reactions. Metal-free hydrides, for instance, are increasingly relevant in catalysis due to their roles in hydrogen activation and electrocatalytic CO2 reduction (Ilic et al., 2018). Their thermodynamic and kinetic properties are pivotal in the design of hydrides for specific applications.
Materials Science and Engineering
In materials science, hydrides contribute significantly to the development of new materials with unique properties. For example, palladium hydrides are notable in molecular simulations for their practical, industrial, and scientific applications (Hijazi et al., 2018). Additionally, hydride films can exhibit changes in optical properties, useful in fields like architecture and laser technology (Freemantle, 1996).
Environmental and Safety Applications
Hydrides are also employed in environmental and safety applications. For instance, they are used in the monitoring and control of hazardous hydride gases, crucial in modern research and production environments (Roy, 1987). Metal hydrides in engineering systems offer diverse applications, including thermal systems, semiconductors, and biomimetic systems (Bhuiya et al., 2015).
Clean Energy Technologies
Significantly, hydrides are integral to clean energy technologies. They are used in solar collectors, smart windows, sensors, and batteries. Research in this area has expanded, particularly in complex metal hydrides for hydrogen storage (Ronnebro & Majzoub, 2013).
properties
CAS RN |
12184-88-2 |
---|---|
Product Name |
Hydride |
Molecular Formula |
H- |
Molecular Weight |
1.008 g/mol |
IUPAC Name |
hydride |
InChI |
InChI=1S/H/q-1 |
InChI Key |
KLGZELKXQMTEMM-UHFFFAOYSA-N |
SMILES |
[H-] |
Canonical SMILES |
[H-] |
Other CAS RN |
12184-88-2 |
physical_description |
Metal hydrides are either liquids or solids shipped within a solution. This material will react vigorously in water or upon exposure to air to generate flammable fumes. Contact with the material may cause burns to skin, eyes, and mucous membranes, and it may be toxic by ingestion, inhalation or skin absorption. |
Origin of Product |
United States |
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